Cas no 792924-36-8 (1,3,5-Triazine, 2,4,6-tris[4-(1-pyrenyl)phenyl]-)

1,3,5-Triazine, 2,4,6-tris[4-(1-pyrenyl)phenyl]- structure
792924-36-8 structure
Product Name:1,3,5-Triazine, 2,4,6-tris[4-(1-pyrenyl)phenyl]-
CAS No:792924-36-8
MF:C69H39N3
MW:910.068076372147
CID:533034
PubChem ID:71402892
Update Time:2025-04-19

1,3,5-Triazine, 2,4,6-tris[4-(1-pyrenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine, 2,4,6-tris[4-(1-pyrenyl)phenyl]-
    • 2,4,6-Tris[4-(pyren-1-yl)phenyl]-1,3,5-triazine
    • DTXSID80823835
    • 792924-36-8
    • Inchi: 1S/C69H39N3/c1-4-43-16-19-49-28-34-55(58-37-31-46(7-1)61(43)64(49)58)40-10-22-52(23-11-40)67-70-68(53-24-12-41(13-25-53)56-35-29-50-20-17-44-5-2-8-47-32-38-59(56)65(50)62(44)47)72-69(71-67)54-26-14-42(15-27-54)57-36-30-51-21-18-45-6-3-9-48-33-39-60(57)66(51)63(45)48/h1-39H
    • InChI Key: PKMLSVYKLIPXMR-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC(=CC=2)C2=CC=C3C=CC4=CC=CC5=CC=C2C3=C54)=NC(C2C=CC(=CC=2)C2=CC=C3C=CC4=CC=CC5=CC=C2C3=C54)=NC=1C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

  • Exact Mass: 909.314398257g/mol
  • Monoisotopic Mass: 909.314398257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 72
  • Rotatable Bond Count: 6
  • Complexity: 1630
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 19.2
  • Topological Polar Surface Area: 38.7Ų
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